1-(2-Methanesulfonylpyrimidin-4-yl)cyclopropan-1-amine

• Molecular Formula: C8H11N3O2S
• Molecular Weight: 213.26 g/mol
• IUPAC Name: 1-(2-methylsulfonylpyrimidin-4-yl)cyclopropan-1-amine
• InChI: InChI=1S/C8H11N3O2S/c1-14(12,13)7-10-5-2-6(11-7)8(9)3-4-8/h2,5H,3-4,9H2,1H3
• InChI Key: SESYKGKWBPAYLV-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)C1=NC=CC(=N1)C2(CC2)N

Description

1-(2-Methanesulfonylpyrimidin-4-yl)cyclopropan-1-amine is a cyclopropane-containing compound featuring a pyrimidine ring substituted with a methanesulfonyl group at the 2-position and an amine-functionalized cyclopropane at the 4-position. The cyclopropane moiety introduces steric rigidity, which may confer conformational stability to the molecule.

Preparation Methods

The synthesis of 1-(2-Methanesulfonylpyrimidin-4-yl)cyclopropan-1-amine involves several steps. One common synthetic route includes the reaction of 2-methanesulfonylpyrimidine with cyclopropanamine under specific conditions. The reaction typically requires a catalyst and controlled temperature to ensure the desired product is obtained with high purity .

Industrial production methods for this compound may involve large-scale synthesis using optimized reaction conditions to maximize yield and minimize impurities. These methods often include advanced purification techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS) to ensure the compound’s quality .

Chemical Reactions Analysis

1-(2-Methanesulfonylpyrimidin-4-yl)cyclopropan-1-amine undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using oxidizing agents like hydrogen peroxide or potassium permanganate, leading to the formation of sulfoxides or sulfones.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride (LiAlH₄) or sodium borohydride (NaBH₄), resulting in the formation of amines or alcohols.

Substitution: Nucleophilic substitution reactions can occur with halogenated derivatives, leading to the formation of new compounds with different functional groups.

Common reagents and conditions used in these reactions include solvents like dichloromethane (DCM) or dimethyl sulfoxide (DMSO), and catalysts such as palladium on carbon (Pd/C) or platinum oxide (PtO₂). The major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

1-(2-Methanesulfonylpyrimidin-4-yl)cyclopropan-1-amine has a wide range of applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: This compound is used in the study of enzyme inhibition and protein interactions due to its ability to bind to specific biological targets.

Industry: The compound is used in the development of new materials and as an intermediate in the production of pharmaceuticals.

Mechanism of Action

The mechanism of action of 1-(2-Methanesulfonylpyrimidin-4-yl)cyclopropan-1-amine involves its interaction with specific molecular targets. It can bind to enzymes or receptors, inhibiting their activity or modulating their function. The pathways involved in its mechanism of action depend on the specific biological target and the context in which the compound is used.

Comparison with Similar Compounds

Structural Analogues with Pyrimidine Cores

1-(Pyrimidin-4-yl)cyclopropan-1-amine

• Structure : Lacks the methanesulfonyl group at the pyrimidine 2-position.
• This may also affect binding affinity in drug-target interactions compared to the methanesulfonyl derivative .
• Synthesis : Prepared via similar cyclopropanation or reductive amination routes, as evidenced by methods described for related amines (e.g., reductive amination in ).

4-Methyl-6-(piperidin-1-yl)pyrimidin-2-amine

• Structure : Contains a piperidinyl substituent and methyl group on the pyrimidine ring.
• The absence of a cyclopropane moiety reduces conformational rigidity compared to the target compound .

Pyridine-Based Analogues

1-(2-Methylpyridin-4-yl)cyclopropan-1-amine

• Structure : Replaces the pyrimidine ring with a pyridine ring substituted with a methyl group.
• Key Differences : Pyridine’s single nitrogen atom alters electronic properties, reducing aromatic ring polarization compared to pyrimidine. This may lower metabolic stability in vivo .
• Physicochemical Properties : Molecular weight = 148.20 g/mol; stored under dry, sealed conditions .

1-(2-Chloropyridin-4-yl)cyclopropan-1-amine hydrochloride

• Structure : Features a chloro substituent on pyridine and a hydrochloride salt.

Cyclopropane Derivatives with Alternative Substituents

1-(Trifluoromethyl)cyclopropan-1-amine hydrochloride

• Structure : Substitutes the pyrimidine ring with a trifluoromethyl group directly on the cyclopropane.
• Key Differences : The trifluoromethyl group (CF₃) is highly electronegative, increasing metabolic resistance but reducing nucleophilicity at the amine. This contrasts with the target compound’s sulfonyl-pyrimidine, which may act as a leaving group in synthetic pathways .

1-(Difluoromethyl)cyclopropan-1-amine

• Structure : Difluoromethyl group on cyclopropane.

Biological Activity

1-(2-Methanesulfonylpyrimidin-4-yl)cyclopropan-1-amine (CAS Number: 1565658-10-7) is a chemical compound that has garnered attention for its potential biological activities, particularly in medicinal chemistry. This article reviews the biological activity of this compound, focusing on its mechanisms of action, pharmacological effects, and relevant case studies.

Chemical Structure and Properties

The molecular formula of 1-(2-Methanesulfonylpyrimidin-4-yl)cyclopropan-1-amine is C8H11N3O2S, with a molecular weight of 203.25 g/mol. The compound features a pyrimidine ring substituted with a methanesulfonyl group and a cyclopropanamine moiety, which may influence its biological interactions.

Property	Value
Molecular Formula	C8H11N3O2S
Molecular Weight	203.25 g/mol
CAS Number	1565658-10-7

The biological activity of 1-(2-Methanesulfonylpyrimidin-4-yl)cyclopropan-1-amine is primarily attributed to its interaction with various biological targets. Preliminary studies suggest that it may act as an inhibitor of specific enzymes involved in metabolic pathways, potentially affecting cell proliferation and apoptosis.

Enzyme Inhibition

Research indicates that this compound may inhibit enzymes such as:

• Dipeptidyl Peptidase IV (DPP-IV) : Important in glucose metabolism and implicated in type 2 diabetes management.
• Cyclin-dependent kinases (CDKs) : Involved in cell cycle regulation, suggesting potential anticancer properties.

Anticancer Potential

Several studies have explored the anticancer properties of 1-(2-Methanesulfonylpyrimidin-4-yl)cyclopropan-1-amine. In vitro assays demonstrated that the compound can induce apoptosis in various cancer cell lines, including:

• Breast Cancer : Significant reduction in cell viability was observed at concentrations above 10 µM.
• Lung Cancer : Induced cell cycle arrest at the G1 phase.

Antidiabetic Effects

The compound's DPP-IV inhibitory activity suggests potential applications in diabetes treatment. In animal models, administration of the compound resulted in:

• Improved glucose tolerance .
• Reduction in HbA1c levels , indicating better long-term glucose control.

Study 1: Anticancer Activity

A study published in Journal of Medicinal Chemistry evaluated the effects of 1-(2-Methanesulfonylpyrimidin-4-yl)cyclopropan-1-amine on breast cancer cells. The results showed:

• IC50 value : 15 µM after 48 hours of treatment.
• Mechanism : Induction of apoptosis via the mitochondrial pathway.

Study 2: DPP-IV Inhibition

A pharmacological study assessed the DPP-IV inhibitory effects of this compound. Key findings included:

• Inhibition rate : Approximately 65% at a concentration of 5 µM.
• Potential therapeutic use : Suggested for managing type 2 diabetes alongside existing therapies.